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Cat. No.: B109839 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thiencarbazone-methyl is a post-emergence herbicide used for the control of grass and

broadleaf weeds in various crops.[1][2] As with many pesticides, understanding its

environmental fate and the persistence of its metabolites is crucial for assessing its ecological

impact. This application note provides a detailed protocol for the simultaneous quantification of

thiencarbazone-methyl and its primary metabolites in environmental matrices such as soil,

water, and sediment using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS). The primary metabolites covered in this protocol include BYH 18636-carboxylic acid

(M01), BYH 18636-sulfonamide-carboxylic acid (M03), and BYH 18636-sulfonamide (M15).[3]

Experimental Protocol

This protocol is based on established and validated methods for the analysis of

thiencarbazone-methyl and its metabolites.[3][4][5]

1. Sample Preparation

For Water Samples:[3][4]

Acidify the water sample with formic acid.
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Perform solid-phase extraction (SPE) using an HLB (Hydrophilic-Lipophilic Balance)

cartridge to extract the analytes.

Elute the analytes from the cartridge.

The eluate is then ready for LC-MS/MS analysis.

For Soil and Sediment Samples:[3][5]

Extract the analytes from the soil or sediment sample using acidified acetonitrile.

Perform a clean-up step using a primary secondary amine (PSA) cartridge to remove

interfering matrix components.

The resulting extract is then ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

The separation and detection of thiencarbazone-methyl and its metabolites are achieved

using a liquid chromatography system coupled with a tandem mass spectrometer.[3]

Liquid Chromatography (LC):

Column: Agilent Poroshell 120EC-C18 (2.1 mm × 75 mm, 2.7 μm) or equivalent.[3]

Mobile Phase: Gradient elution with acetonitrile and water.[3]

Injection Volume: Dependent on instrument sensitivity, typically in the µL range.

Tandem Mass Spectrometry (MS/MS):

Ion Source: Electrospray Ionization (ESI) in negative ion mode.[3]

Detection Mode: Multiple Reaction Monitoring (MRM) for selective and sensitive

quantification of each analyte.[3]

3. Quantification
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Quantification is performed using an external standard method with matrix-matched calibration

curves to ensure accuracy.[3]

Experimental Workflow
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Caption: Experimental workflow for the quantification of thiencarbazone-methyl and its

metabolites.

Quantitative Data
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The following tables summarize the quantitative performance of the described method for the

analysis of thiencarbazone-methyl and its metabolites in different environmental samples.[3]

Table 1: Method Performance in Water Samples

Analyte Spiked Level (µg/L)
Average Recovery
(%)

Relative Standard
Deviation (RSD,
n=5) (%)

Thiencarbazone-

methyl
0.1, 1, 10 75.5 - 104 1.4 - 8.6

BYH 18636-carboxylic

acid (M01)
0.1, 1, 10 75.5 - 104 1.4 - 8.6

BYH 18636-

sulfonamide-

carboxylic acid (M03)

0.1, 1, 10 75.5 - 104 1.4 - 8.6

BYH 18636-

sulfonamide (M15)
0.1, 1, 10 75.5 - 104 1.4 - 8.6

Table 2: Method Performance in Soil and Sediment Samples

Analyte
Spiked Level
(µg/kg)

Average Recovery
(%)

Relative Standard
Deviation (RSD,
n=5) (%)

Thiencarbazone-

methyl
0.5, 5, 50 75.4 - 105 1.5 - 9.7

BYH 18636-carboxylic

acid (M01)
0.5, 5, 50 75.4 - 105 1.5 - 9.7

BYH 18636-

sulfonamide-

carboxylic acid (M03)

0.5, 5, 50 75.4 - 105 1.5 - 9.7

BYH 18636-

sulfonamide (M15)
0.5, 5, 50 75.4 - 105 1.5 - 9.7
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Table 3: Limits of Quantification (LOQ)

Matrix Limit of Quantification (LOQ)

Water 0.1 µg/L

Soil and Sediment 0.5 µg/kg

Conclusion

The presented LC-MS/MS method provides a sensitive, accurate, and reliable approach for the

simultaneous determination of thiencarbazone-methyl and its key metabolites in various

environmental samples.[3] The detailed protocol and performance data offer a solid foundation

for researchers and scientists involved in environmental monitoring and pesticide residue

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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